2-Ethoxymethyl-benzoic acid
Overview
Description
2-Ethoxybenzoic acid (also known as o-ethoxybenzoic acid or EBA) is an organic compound, a carboxylic acid derived from benzoic acid . It is used as a component in some dental cements . The chemical formula of 2-Ethoxybenzoic acid is C9H10O3 and its molecular weight is 166.176 g/mol .
Molecular Structure Analysis
The molecular structure of 2-Ethoxybenzoic acid consists of a benzene ring with a carboxyl group (COOH) and an ethoxy group (C2H5O) attached to it . The 3D structure of similar compounds can be viewed using specific software .Physical And Chemical Properties Analysis
2-Ethoxybenzoic acid has a melting point of 19 °C . It is a carboxylic acid derived from benzoic acid . The physical properties of organic molecules, such as pKa and partition coefficient, are dealt with extensively in pharmacy courses .Scientific Research Applications
Synthesis of Thiazolidin-4-ones and Hexahydroquinolines
2-Ethoxymethyl-benzoic acid has been used in the synthesis of novel urea–benzoic acid functionalized magnetic nanoparticles. These nanoparticles have been applied as a heterogeneous dual acidic and hydrogen bonding catalyst for the synthesis of 2,3-disubstituted thiazolidin-4-ones and hexahydroquinolines . This process is carried out under mild and green reaction conditions .
Raman Spectroscopic Studies
Benzoic acid derivatives, including 2-Ethoxymethyl-benzoic acid, have been studied using Raman spectroscopy. This technique provides insight into the influence of weak, non-bonded interactions in these compounds . The studies are conducted at ambient conditions and slightly elevated pressures .
Esterification
2-Ethoxymethyl-benzoic acid can be used in the direct esterification with a series of aliphatic alcohols. This process is performed in a continuous flow microwave reactor . The reactivity of the alcohols towards benzoic acid is first mapped in a batch microwave reactor, and then the different esterifications are optimized in the continuous reactor .
Safety and Hazards
Mechanism of Action
Target of Action
It is known that benzoic acid derivatives can interact with various cellular proteins .
Mode of Action
Benzoic acid and its derivatives are known to interact with their targets, leading to various cellular changes .
Biochemical Pathways
For instance, benzoic acid is conjugated to glycine in the liver and excreted as hippuric acid .
Pharmacokinetics
It is known that benzoic acid and its derivatives exhibit complex pharmacokinetic behavior . They are typically administered parenterally due to their large size, relatively poor membrane permeability, and instability in the gastrointestinal tract .
Result of Action
Benzoic acid derivatives have been studied for their potential anti-cancer effects .
properties
IUPAC Name |
2-(ethoxymethyl)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12O3/c1-2-13-7-8-5-3-4-6-9(8)10(11)12/h3-6H,2,7H2,1H3,(H,11,12) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ATDOHRXCJDZRNJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCC1=CC=CC=C1C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301309193 |
Source
|
| Record name | 2-(Ethoxymethyl)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301309193 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
180.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Ethoxymethyl)benzoic acid | |
CAS RN |
103323-95-1 |
Source
|
| Record name | 2-(Ethoxymethyl)benzoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=103323-95-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-(Ethoxymethyl)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301309193 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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